Cas no 17601-49-9 (N-methylmethanaminium 2,3,5-triiodobenzoate)

N-methylmethanaminium 2,3,5-triiodobenzoate structure
17601-49-9 structure
Product Name:N-methylmethanaminium 2,3,5-triiodobenzoate
CAS No:17601-49-9
MF:C9H10I3NO2
MW:544.894619464874
CID:1362704
PubChem ID:28637
Update Time:2025-04-20

N-methylmethanaminium 2,3,5-triiodobenzoate Chemical and Physical Properties

Names and Identifiers

    • N-methylmethanaminium 2,3,5-triiodobenzoate
    • benzoic acid, 2,3,5-triiodo-, compd. with N-methylmethanamine (1:1)
    • dimethylazanium,2,3,5-triiodobenzoate
    • TIBA dimethylamine salt
    • Regim-8
    • Caswell No. 890B
    • 2,3,5-Triiodobenzoic acid dimethylamine salt
    • EPA Pesticide Chemical Code 009105
    • 2,3,5-Triiodobenzoic acid, dimethylamine salt
    • DTXSID1075012
    • UNII-N39P8N1UDR
    • 17601-49-9
    • N39P8N1UDR
    • Inchi: 1S/C7H3I3O2.C2H7N/c8-3-1-4(7(11)12)6(10)5(9)2-3;1-3-2/h1-2H,(H,11,12);3H,1-2H3
    • InChI Key: ZHPOHJJDIBVQHS-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1C(=O)[O-])I)I.[NH2+](C)C

Computed Properties

  • Exact Mass: 544.7832
  • Monoisotopic Mass: 544.784558
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7

Experimental Properties

  • Boiling Point: 456.7°C at 760 mmHg
  • Flash Point: 230°C
  • PSA: 56.74
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